Cas no 53609-50-0 (tetraethyl (3E,8E)-cyclodeca-3,8-diene-1,1,6,6-tetracarboxylate)

• Product name: tetraethyl (3E,8E)-cyclodeca-3,8-diene-1,1,6,6-tetracarboxylate
• CAS No: 53609-50-0
• MF: C₂₂H₃₂O₈
• Molecular Weight: 424.48468
• CID: 938836
• PubChem ID: 5382453

tetraethyl (3E,8E)-cyclodeca-3,8-diene-1,1,6,6-tetracarboxylate Properties

Names and Identifiers

• tetraethyl (3E,8E)-cyclodeca-3,8-diene-1,1,6,6-tetracarboxylate
• NSC-140640
• NSC140640
• DTXSID30419267
• 53609-50-0

• Inchi： InChI=1S/C22H32O8/c1-5-27-17(23)21(18(24)28-6-2)13-9-11-15-22(16-12-10-14-21,19(25)29-7-3)20(26)30-8-4/h9-12H,5-8,13-16H2,1-4H3/b11-9+,12-10+
• InChIKey： LJAJMVRVEJZDNT-WGDLNXRISA-N
• SMILES： CCOC(=O)C1(CC=CCC(CC=CC1)(C(=O)OCC)C(=O)OCC)C(=O)OCC

Computed Properties

• 精确分子量: 424.20976
• 同位素质量: 424.20971797g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 0
• 氢键受体数量: 8
• 重原子数量: 30
• 可旋转化学键数量: 12
• 复杂度: 563
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 2
• 不确定化学键立构中心数量: 0
• XLogP3: 3.8
• 拓扑分子极性表面积: 105Ų

Experimental Properties

• PSA: 105.2